5-(Tetrahydro-2H-thiopyran-4-yl)pyrazolo[1,5-a]pyrimidin-7-amine

• Molecular Formula: C11H14N4S
• Molecular Weight: 234.32 g/mol
• IUPAC Name: 5-(thian-4-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C11H14N4S/c12-10-7-9(8-2-5-16-6-3-8)14-11-1-4-13-15(10)11/h1,4,7-8H,2-3,5-6,12H2
• InChI Key: OSFDBIJOJILXGU-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1C2=NC3=CC=NN3C(=C2)N

Description

5-(Tetrahydro-2H-thiopyran-4-yl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C11H14N4S and its molecular weight is 234.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 7-chloro-5-(tetrahydro-2H-thiopyran-4-yl)pyrazolo[1,5-a]pyrimidine (Int-1c, 1.52 g, 6.0 mmol) in a solution of ammonia in MeOH (7 N, 20 mL) was heated in sealed vessel at 80° C. for 5 h. The reaction mixture was cooled down and concentrated. The residue was dried in high vacuum and used for the next step without further purification. LC/MS RT=0.92 Min (5 min method). Mass calculated for, M+H 235.09, observed 235.09.

Synthesis routes and methods II

Procedure details

A mixture of 3-aminopyrazole (19.3 mmol, 1.61 g) and 3-oxo-3-(tetrahydro-2H-thiopyran-4-yl)propanenitrile (21.3 mmol, 3.60 g) in acetic acid (40 mL) was heated at 100° C. in a sealed tube overnight. After cooling to rt, all the volatiles were removed under reduced pressure to afford 5-(tetrahydro-2H-thiopyran-4-yl)pyrazolo[1,5-a]pyrimidin-7-amine as a light brownish oil. LCMS tR=0.59 Min. Mass calculated for, M+ 234.1, observed LC/MS m/z 235.1 (M+H).